3-(Difluoromethyl)-1-methyl-4,5-dihydro-1H-pyrazole-4-carboxylic acid

• CAS No.: 921213-76-5
• Molecular Formula: C6H8F2N2O2
• Molecular Weight: 178.14 g/mol
• IUPAC Name: 5-(difluoromethyl)-2-methyl-3,4-dihydropyrazole-4-carboxylic acid
• InChI: InChI=1S/C6H8F2N2O2/c1-10-2-3(6(11)12)4(9-10)5(7)8/h3,5H,2H2,1H3,(H,11,12)
• InChI Key: NDICMMBJDYLDIM-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(C(=N1)C(F)F)C(=O)O

Description

3-(Difluoromethyl)-1-methyl-4,5-dihydro-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C6H8F2N2O2 and its molecular weight is 178.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

3-Difluoromethyl-1-methyl-4,5-dihydro-1H-pyrazole-4-carboxylic acid ethyl ester (0.15 g, 0.7 mmol) was dissolved in 2 ml of dioxan. 1.5 ml of a 1 N aqueous sodium hydroxide solution (1.5 mmol) were added and the reaction mixture was stirred for 2 h at room temperature. Subsequently the mixture was acidified with concentrated hydrochloric acid (pH 2). The dioxan was removed in vacuo, the residue was extracted with ethyl acetate. The combined organic layer was washed with brine, dried over magnesium sulfate and evaporated, delivering 0.1 g of 3-difluoromethyl-1-methyl-4,5-dihydro-1H-pyrazole-4-carboxylic acid, which could be directly used in the next step without further purification.